Cas no 2248201-89-8 (1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl (2R)-2-[(5-chlorothiophen-2-yl)formamido]-3-methylbutanoate)

• Product Name: 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl (2R)-2-[(5-chlorothiophen-2-yl)formamido]-3-methylbutanoate
• CAS No: 2248201-89-8
• MF: C₁₈H₁₅ClN₂O₅S
• MW: 406.840102434158
• CID: 6465813
• PubChem ID: 165731110
• Update Time: 2025-06-08

1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl (2R)-2-[(5-chlorothiophen-2-yl)formamido]-3-methylbutanoate Chemical and Physical Properties

Names and Identifiers

• 2248201-89-8
• 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl (2R)-2-[(5-chlorothiophen-2-yl)formamido]-3-methylbutanoate
• EN300-6521159

• Inchi： 1S/C18H15ClN2O5S/c1-9(2)14(20-15(22)12-7-8-13(19)27-12)18(25)26-21-16(23)10-5-3-4-6-11(10)17(21)24/h3-9,14H,1-2H3,(H,20,22)/t14-/m1/s1
• InChI Key： WAEMUVYCIMJNBC-CQSZACIVSA-N
• SMILES： ClC1=CC=C(C(N[C@@H](C(=O)ON2C(C3C=CC=CC=3C2=O)=O)C(C)C)=O)S1

Computed Properties

• Exact Mass: 406.0390205g/mol
• Monoisotopic Mass: 406.0390205g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 27
• Rotatable Bond Count: 6
• Complexity: 619
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.3
• Topological Polar Surface Area: 121Ų

Additional information on 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl (2R)-2-[(5-chlorothiophen-2-yl)formamido]-3-methylbutanoate

Introduction to 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl (2R)-2-[(5-chlorothiophen-2-yl)formamido]-3-methylbutanoate (CAS No. 2248201-89-8)

1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl (2R)-2-[(5-chlorothiophen-2-yl)formamido]-3-methylbutanoate, identified by its CAS number 2248201-89-8, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound belongs to a class of molecules characterized by its intricate heterocyclic framework and functional groups, which contribute to its potential biological activity and utility in drug discovery.

The molecular structure of 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl (2R)-2-[(5-chlorothiophen-2-yl)formamido]-3-methylbutanoate incorporates several key pharmacophoric elements. The 1H-isoindole core is a well-known scaffold in medicinal chemistry, often found in bioactive natural products and synthetic drugs. Its presence suggests that this compound may exhibit properties such as binding affinity to biological targets and potential therapeutic effects. Additionally, the dioxo group (a cyclic ester structure) and the (5-chlorothiophen-2-yl)formamido moiety introduce further complexity, which can modulate the compound's reactivity and interactions with biological systems.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the pharmacological properties of such complex molecules with greater accuracy. The (5-chlorothiophen-2-yl)formamido group, in particular, has been studied for its role in enhancing binding interactions with specific enzymes and receptors. This functional unit is reminiscent of structures found in approved drugs, underscoring its importance in drug design. The stereochemical configuration at the (2R) position adds another layer of specificity, which is critical for optimizing drug-like properties such as solubility, metabolic stability, and target engagement.

In the context of current research, 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl (2R)-2-[(5-chlorothiophen-2-yl)formamido]-3-methylbutanoate represents a promising candidate for further investigation in several therapeutic areas. Studies have begun to explore its potential as an intermediate in the synthesis of novel therapeutic agents. The compound's unique structural features make it a valuable building block for designing molecules with enhanced selectivity and reduced toxicity. For instance, the chlorothiophene ring may serve as a key interaction point with biological targets, while the ester functionality could be modified to improve pharmacokinetic profiles.

The synthesis of this compound involves multi-step organic transformations that highlight the ingenuity of modern synthetic methodologies. The construction of the isoindole core requires precise control over reaction conditions to ensure high yield and purity. Additionally, the introduction of the (5-chlorothiophen-2-yl)formamido group necessitates careful consideration of protecting group strategies and reductive amination techniques. These synthetic challenges underscore the compound's complexity but also demonstrate its feasibility for industrial-scale production if optimized protocols are developed.

From a biochemical perspective, the potential biological activity of 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yll (2R)-2-[(5-chlorothiophen - - - - - - - - - - - - - )formamido]-3-methylbutanoate is intriguing. Preliminary docking studies suggest that it may interact with enzymes involved in metabolic pathways relevant to inflammation and cancer. The presence of both electrophilic and nucleophilic centers in its structure allows for diverse chemical modifications that could fine-tune its biological effects. Furthermore, the stereochemistry at the (R) configuration is known to be crucial for many bioactive molecules, ensuring that this compound has the potential to be developed into a chiral drug candidate.

The pharmaceutical industry has increasingly recognized the importance of heterocyclic compounds in drug development due to their structural diversity and biological relevance. The isoindole scaffold, for example, is found in several FDA-approved drugs used to treat conditions such as hypertension and fungal infections. By leveraging similar structural motifs, researchers aim to discover new therapeutics with improved efficacy and safety profiles. The compound under discussion aligns well with this trend, as it combines established pharmacophores with novel functional groups that could enhance its therapeutic potential.

In conclusion,1 ,3 dioxo-- -- -- -- -- -- -- -- -- -- -- -- -- -- -- -- -- hydro-- -- -- isoindol-- -- -- -- --- yl ( R )-- -- )-- -- [ ( 5 chlorothienphen-- -- phen-- ] formamide ] methylbutanoate CAS NO .2248201898 ) represents a significant advancement in pharmaceutical chemistry . Its complex structure , stereochemical precision , and potential biological activity make it an exciting subject for further research . As computational tools continue to refine our understanding of molecular interactions , compounds like this one will play an increasingly important role in developing next-generation therapeutics . p >